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Compound of Interest

Compound Name: 5-Bromopyridine-3-sulfonic acid

Cat. No.: B1281078

Essential Safety and Handling Guide for 5-
Bromopyridine-3-sulfonic acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromopyridine-3-sulfonic acid in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromopyridine-3-sulfonic acid was not
located. The following information is compiled from data on structurally related compounds,
including 5-bromopyridine-3-sulfonamide and 5-Bromopyridine-3-sulfonyl chloride, as well as
general safety practices for sulfonic acids and halogenated pyridines. It is imperative to handle
this chemical with caution and to perform a thorough risk assessment before use.

Hazard Identification and Safety Data

Based on available data for similar compounds, 5-Bromopyridine-3-sulfonic acid is
anticipated to be a hazardous substance. The primary hazards are expected to include:

» Acute Toxicity (Oral): Harmful if swallowed.[1]
o Skin Irritation: Causes skin irritation.[1]

e Eye Irritation: Causes serious eye irritation.[1]
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e Respiratory Irritation: May cause respiratory irritation.[1]

The following table summarizes key safety information. Note the absence of specific

quantitative exposure limits for 5-Bromopyridine-3-sulfonic acid, necessitating a

conservative approach to handling.

Hazard ) ] Hazard Statements
S GHS Pictograms Signal Word o

Classification (Anticipated)

Acute Toxicity, Oral GHSO07: Exclamation ) H302: Harmful if
Warning

(Category 4) mark swallowed.[1]

Skin Irritation GHSO07: Exclamation ) H315: Causes skin
Warning o

(Category 2) mark irritation.[1]

Eye Irritation GHSO07: Exclamation ] H319: Causes serious
Warning o

(Category 2A) mark eye irritation.[1]

Specific target organ

toxicity — Single GHSO07: Exclamation ] H335: May cause
Warning ) o

exposure (Category mark respiratory irritation.[1]

3), Respiratory system

Property Value

Molecular Formula CsHaBrNOsS[2]

Molecular Weight 238.06 g/mol

Physical State Solid

Occupational Exposure Limits (OEL)

Not established. Handle with high caution.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory to prevent skin contact, inhalation, and eye

exposure.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.chemical-label.com/en/ghs/print-clp/62009-33-0/5-bromopyridine-3-sulfonamide
https://www.benchchem.com/product/b1281078?utm_src=pdf-body
https://www.chemical-label.com/en/ghs/print-clp/62009-33-0/5-bromopyridine-3-sulfonamide
https://www.chemical-label.com/en/ghs/print-clp/62009-33-0/5-bromopyridine-3-sulfonamide
https://www.chemical-label.com/en/ghs/print-clp/62009-33-0/5-bromopyridine-3-sulfonamide
https://www.chemical-label.com/en/ghs/print-clp/62009-33-0/5-bromopyridine-3-sulfonamide
https://www.calpaclab.com/5-bromopyridine-3-sulfonic-acid-min-96-1-gram/ala-b185599-1g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification

Nitrile or butyl rubber gloves
are recommended for handling
sulfonic acids and pyridine
derivatives. Always inspect

) ) ) gloves before use and use

Hand Protection Chemical-resistant gloves

proper glove removal
technique to avoid skin
contact. Dispose of
contaminated gloves

immediately after use.

. . . Wear a lab coat to prevent skin
Body Protection Protective clothing/Lab coat
exposure.

To protect against splashes

o and dust. A face shield may be
) Safety glasses with side -
Eye/Face Protection ) necessary for larger quantities
shields or goggles ) o
or when there is a significant

splash hazard.

Required when dusts are
) ) ] generated or when working
Respiratory Protection NIOSH-approved respirator ] - ]
outside of a certified chemical

fume hood.

Operational Plan: Step-by-Step Handling Procedure

All handling of 5-Bromopyridine-3-sulfonic acid must be conducted in a designated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.

» Preparation and Pre-Handling Check:
o Ensure the chemical fume hood is functioning correctly.
o Verify that an eyewash station and safety shower are readily accessible.

o Don the required PPE as specified in the table above.
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o Prepare all necessary equipment and reagents before handling the chemical to minimize
movement and potential for spills.

e Weighing and Transfer:
o Handle the solid material carefully to avoid generating dust.
o Use a spatula for transfers.
o Close the container immediately after use.
e Dissolving and Solution Preparation:
o When preparing solutions, slowly add the solid to the solvent to avoid splashing.
o Keep the container covered as much as possible during dissolution.
e Post-Handling:
o Decontaminate all work surfaces after use.
o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 5-Bromopyridine-3-sulfonic acid and its waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Identification and Segregation:

o All waste containing 5-Bromopyridine-3-sulfonic acid must be classified as hazardous
waste.

o As a halogenated organic compound, it must be segregated from non-halogenated
organic waste.

o Keep it separate from incompatible materials.

» Waste Collection and Container Requirements:
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o Solid Waste: Collect contaminated lab supplies (e.g., weighing paper, gloves, pipette tips)
in a dedicated, clearly labeled solid hazardous waste container.

o Liquid Waste: If 5-Bromopyridine-3-sulfonic acid is in a solution, it should be collected in
a dedicated halogenated organic solvent waste container.

o The container should be made of a compatible material and have a secure, leak-proof
closure.

e Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name "5-Bromopyridine-3-sulfonic acid," and the appropriate hazard pictograms.

e Storage:
o Store the hazardous waste container in a designated satellite accumulation area.
e Arrange for Professional Disposal:

o The final disposal of 5-Bromopyridine-3-sulfonic acid must be handled by a licensed
and certified hazardous waste disposal company.

o The recommended method of disposal is incineration in a chemical incinerator equipped
with an afterburner and scrubber.[3]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[5]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

» Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. For small
spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container
for disposal. For large spills, contact your institution's Environmental Health and Safety

(EHS) department.
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Start: Handling
5-Bromopyridine-3-sulfonic acid

Select Appropriate PPE:
- Gloves (Nitrile/Butyl)
- Goggles/Face Shield

- Lab Coat
- Respirator (if needed)

Don PPE Correctly

Perform Chemical Handling
in a Fume Hood

Doff PPE Correctly
(Avoid self-contamination)

Dispose of Chemical Waste
and Contaminated PPE
as Hazardous Waste

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Workflow for PPE selection and use when handling 5-Bromopyridine-3-sulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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